Cas no 1344355-10-7 (2-methyl-2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoic acid)

• Product Name: 2-methyl-2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoic acid
• CAS No: 1344355-10-7
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5939620
• PubChem ID: 64153479
• Update Time: 2025-10-25

2-methyl-2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Histidine, N-dimethyl-5-propyl-
• 2-Methyl-2-(methylamino)-3-(2-propyl-1h-imidazol-1-yl)propanoic acid
• 1344355-10-7
• EN300-1140313
• CS-0344713
• AKOS013472169
• 2-methyl-2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoic acid

• Inchi： 1S/C11H19N3O2/c1-4-5-9-13-6-7-14(9)8-11(2,12-3)10(15)16/h6-7,12H,4-5,8H2,1-3H3,(H,15,16)
• InChI Key： WSJFPPNTESDIEE-UHFFFAOYSA-N
• SMILES： C(N1C=CN=C1CCC)C(C)(NC)C(=O)O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 411.5±40.0 °C(Predicted)
• pka: 2.06±0.15(Predicted)

Additional information on 2-methyl-2-(methylamino)-3-(2-propyl-1H-imidazol-1-yl)propanoic acid

2-Methyl-2-(Methylamino)-3-(2-Propyl-1H-Imidazol-1-Yl)Propanoic Acid: A Comprehensive Overview

2-Methyl-2-(Methylamino)-3-(2-Propyl-1H-Imidazol-1-Yl)Propanoic Acid, also known by its CAS Registry Number 1344355-10-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a propanoic acid backbone with a methylamino group and a substituted imidazole ring. The imidazole moiety, specifically the 2-propyl derivative, adds complexity and potential functionality to the molecule, making it a subject of research in drug discovery and chemical synthesis.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of 2-Methyl-2-(Methylamino)-3-(2-Propyl-1H-Imidazol-1-Yl)Propanoic Acid. Recent studies have highlighted the importance of using efficient catalysts and green chemistry principles to minimize environmental impact while maintaining high-quality standards.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a bioisostere or a scaffold for drug design has been explored in recent pharmacological studies. For instance, researchers have investigated its potential as an inhibitor of certain enzymes or as a modulator of receptor activity. These studies suggest that 2-Methyl-2-(Methylamino)-3-(2-Propyl-1H-Imidazol-1-Yl)Propanoic Acid could serve as a lead compound for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The structural features of this compound are particularly noteworthy. The presence of the imidazole ring introduces aromaticity and hydrogen bonding capabilities, which are crucial for molecular interactions. Additionally, the methylamino group enhances the molecule's basicity and solubility properties, making it more amenable for biological applications. Recent computational studies have utilized molecular docking and dynamics simulations to better understand how this compound interacts with target proteins at the molecular level.

From an analytical standpoint, determining the physical and chemical properties of CAS No. 1344355-10-7 is essential for its characterization and quality control. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been employed to analyze its purity and stability under different conditions. These analyses provide valuable insights into the compound's behavior in various environments, which is critical for its safe handling and application in research settings.

In conclusion, 2-Methyl-2-(Methylamino)-3-(2-Propyl-1H-Imidazol-1-Yl)Propanoic Acid represents a fascinating molecule with diverse potential applications in chemistry and pharmacology. Ongoing research continues to uncover new aspects of its structure-function relationship, paving the way for innovative uses in drug development and beyond.